Cas no 71130-54-6 (Phenyl N-(4-cyanophenyl)carbamate)

• Product Name: Phenyl N-(4-cyanophenyl)carbamate
• CAS No: 71130-54-6
• MF: C₁₄H₁₀N₂O₂
• MW: 238.241403102875
• CID: 59179
• PubChem ID: 117019
• Update Time: 2025-04-18

Phenyl N-(4-cyanophenyl)carbamate Chemical and Physical Properties

Names and Identifiers

• Phenyl N-(4-cyanophenyl)carbamate
• EINECS 275-212-1
• phenyl(4-cyanophenyl)carbamate
• (4-Cyanophenyl)carbamic acid, phenyl ester
• Phenyl (4-cyanophenyl)carbamate
• Phenyl p-cyanophenylcarbamate
• CS-0248768
• Phenyl (p-cyanophenyl)carbamate
• 71130-54-6
• Carbamic acid, (4-cyanophenyl)-, phenyl ester
• NS00037156
• SCHEMBL10393667
• EN300-41311
• Carbamic acid, N-(4-cyanophenyl)-, phenyl ester
• Z30612548
• Phenyl N-(para-cyanophenyl)carbamate
• AKOS000203941
• FT-0731880
• AMY39519
• phenyl 4-cyanophenylcarbamate
• H9KF4UMF5T
• DTXSID2072251
• PHENYL-N-(4-CYANOPHENYL)CARBAMATE

• Inchi： 1S/C14H10N2O2/c15-10-11-6-8-12(9-7-11)16-14(17)18-13-4-2-1-3-5-13/h1-9H,(H,16,17)
• InChI Key： BXXVRXJSDVTMJN-UHFFFAOYSA-N
• SMILES： O(C(NC1C=CC(C#N)=CC=1)=O)C1C=CC=CC=1

Computed Properties

• Exact Mass: 238.07400
• Monoisotopic Mass: 238.074228
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 320
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 62.1

Experimental Properties

• Color/Form: Gray white crystalline powder
• Density: 1.27
• Melting Point: 138-140°C
• Boiling Point: 384.6 °C at 760 mmHg
• Flash Point: 186.4 °C
• Refractive Index: 1.623
• PSA: 62.12000
• LogP: 3.24218